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Compound of Interest

Compound Name:
Ethanol, 2,2'-[(4-

nitrophenyl)imino]bis-

Cat. No.: B094470 Get Quote

An In-depth Technical Guide to Ethanol, 2,2'-[(4-
nitrophenyl)imino]bis-
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Ethanol, 2,2'-[(4-nitrophenyl)imino]bis-, a nitroaromatic compound with

applications as an intermediate in the synthesis of dyes and other organic molecules. This

document consolidates available data on its properties, provides a detailed experimental

protocol for its synthesis, and discusses its toxicological profile and potential biological

activities.

Core Physical and Chemical Properties
Quantitative data for Ethanol, 2,2'-[(4-nitrophenyl)imino]bis- and its close structural analogs

are summarized below for comparative analysis.

Table 1: Physical and Chemical Properties of Ethanol, 2,2'-[(4-nitrophenyl)imino]bis- and

Related Compounds
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Property

Ethanol, 2,2'-
[(4-
nitrophenyl)im
ino]bis-

N-(2-
Hydroxyethyl)
4-methyl-2-
nitroaniline

4-Amino-2-
nitro-N-(2-
hydroxyethyl)a
niline

4-Nitroaniline

CAS Number 18226-17-0 100418-33-5 2871-01-4 100-01-6

Molecular

Formula
C₁₀H₁₄N₂O₄ C₉H₁₂N₂O₃ C₈H₁₁N₃O₃ C₆H₆N₂O₂

Molecular Weight 226.23 g/mol 196.2 g/mol [1] 197.19 g/mol [2] 138.12 g/mol [3]

Appearance - -

Fine dark

maroon crystals

or dark brown

powder[2]

Yellow or brown

powder[4]

Melting Point - 79.5 °C[1] 127 °C[2] 146-149 °C[4][5]

Boiling Point - 259 °C[1]
459.8 °C at 760

mmHg[2]
332 °C[3][4]

Water Solubility - -
<0.01 g/100 mL

at 18 °C[2]

0.8 mg/mL at

18.5 °C[4]

Density - 1.32 g/cm³[1] 1.4 g/cm³[2] 1.437 g/mL[4]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of Ethanol, 2,2'-[(4-
nitrophenyl)imino]bis-.

Table 2: Spectroscopic Data for Ethanol, 2,2'-[(4-nitrophenyl)imino]bis-

Technique Data

¹³C NMR Spectral data available.

GC-MS Mass spectrum available.

IR (Vapor Phase) Infrared spectrum available.
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Note: Detailed spectral charts and peak assignments require access to specialized databases

and analytical software.

Experimental Protocols
Synthesis of N,N-Bis(2-hydroxyethyl)-4-nitroaniline
Derivatives
The following is a representative protocol for the synthesis of N-substituted nitro-p-

phenylenediamines, adapted from a patented method. This process can be applied to the

synthesis of Ethanol, 2,2'-[(4-nitrophenyl)imino]bis- from appropriate precursors.[6]

Reaction Scheme:

Reactants

Reaction Conditions Process Product

4-Fluoro-3-nitroaniline

Mixing and Heating

Diethanolamine

Water (Solvent)

80-100 °C

Nucleophilic Aromatic
Substitution

pH 8.5-9.5 (NaOH)

Cooling to Room Temp. Filtration Washing with Water Precipitated Product
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Click to download full resolution via product page

Synthesis Workflow for a N,N-Bis(2-hydroxyethyl)-nitroaniline Derivative.

Materials:

4-Fluoro-3-nitroaniline

Diethanolamine

50% Sodium hydroxide solution

Water

Procedure:

In a suitable reaction vessel, combine 4-fluoro-3-nitroaniline and diethanolamine in water.[6]

Heat the mixture to a temperature between 80°C and 100°C.[6]

Continuously add a 50% strength sodium hydroxide solution over several hours to maintain a

pH between 8.5 and 9.5.[6]

After the addition of the sodium hydroxide solution is complete, continue stirring the mixture

at 100°C for an additional hour.[6]

Cool the reaction mixture to room temperature.

The resulting precipitate is collected by suction filtration.[6]

Wash the collected solid with several portions of water to remove any remaining impurities.

[6]

The final product, N,N-bis(2-hydroxyethyl)-4-fluoro-3-nitroaniline, is then dried.

Toxicological and Biological Activity
Ethanol, 2,2'-[(4-nitrophenyl)imino]bis- belongs to the family of nitroanilines, which are

known for their potential toxicity.
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Toxicity Profile:

Eye Irritation: A related compound, N,N'-bis-(2-hydroxyethyl)-2-nitro-p-phenylenediamine,

has been shown to cause irritation to the conjunctivae in animal studies, which resolved

within a few days.[7]

Nitrosation Potential: As a secondary amine, there is a potential for the formation of

nitrosamines, which are known carcinogens. The nitrosamine content in related compounds

used in cosmetic formulations is strictly limited.[7]

Methemoglobinemia: Aromatic amines and nitro compounds are known to induce

methemoglobinemia, a condition where the iron in hemoglobin is oxidized, reducing its ability

to carry oxygen. A fatal poisoning case involving p-nitroaniline confirmed

methemoglobinemia as the primary toxic effect.[8]

Metabolism: In a fatal poisoning case, p-nitroaniline was found to be metabolized into

several compounds, including 2-hydroxy-4-nitroaniline and p-phenylenediamine.[8]

Biological Activity:

Hair Dyes: Several N-substituted nitroanilines are used as direct or oxidative hair dye

components.[7]

Enzyme Substrates: The p-nitroaniline moiety is a well-known chromophore released from

synthetic peptide substrates by enzymatic activity, allowing for the colorimetric measurement

of enzyme kinetics.[9]

Due to the limited specific research on Ethanol, 2,2'-[(4-nitrophenyl)imino]bis-, its biological

activity and potential involvement in signaling pathways are not well-defined. However, based

on its structural similarity to other nitroaromatic compounds, it is prudent to handle it with

appropriate safety precautions, assuming potential toxicity.

Safety and Handling
Based on the toxicological profile of related compounds, the following safety precautions are

recommended when handling Ethanol, 2,2'-[(4-nitrophenyl)imino]bis-:
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Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Avoid inhalation of dust or vapors.

Prevent contact with skin and eyes.

Store in a cool, dry, and dark place away from incompatible materials such as strong

oxidizing agents.

This technical guide provides a summary of the current knowledge on Ethanol, 2,2'-[(4-
nitrophenyl)imino]bis-. Further research is needed to fully elucidate its biological activity, and

toxicological profile, and to explore its potential applications in drug development and other

scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. ["Ethanol, 2,2'-[(4-nitrophenyl)imino]bis-" physical and
chemical properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094470#ethanol-2-2-4-nitrophenyl-imino-bis-
physical-and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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